Cas no 2138128-42-2 (2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole)
2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-1145864
- 2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
- 2138128-42-2
- 2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
-
- Inchi: 1S/C12H14FNOS/c1-12(7-15-2)8-16-11(14-12)9-4-3-5-10(13)6-9/h3-6H,7-8H2,1-2H3
- InChI Key: DDJQSMLJHZWDDP-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=C(C=2)F)=NC(C)(COC)C1
Computed Properties
- Exact Mass: 239.07801341g/mol
- Monoisotopic Mass: 239.07801341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.9Ų
2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145864-0.05g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 0.05g |
$816.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-0.1g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 0.1g |
$855.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-0.25g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 0.25g |
$893.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-0.5g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 0.5g |
$933.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-1.0g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 1g |
$971.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-2.5g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 2.5g |
$1903.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-5.0g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 5g |
$2816.0 | 2023-05-23 | ||
| Enamine | EN300-1145864-10.0g |
2-(3-fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole |
2138128-42-2 | 10g |
$4176.0 | 2023-05-23 |
2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
Comprehensive Analysis of 2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole (CAS No. 2138128-42-2)
2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole (CAS No. 2138128-42-2) is a fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This thiazole derivative features a unique structural framework, combining a 3-fluorophenyl group with a methoxymethyl substituent, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C12H14FNO2S, highlights its moderate complexity and versatility in synthetic chemistry.
The compound's fluorine atom enhances its bioavailability and metabolic stability, a feature increasingly sought after in modern medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with trends in precision medicine. Recent studies suggest potential applications in neurodegenerative disease research, particularly due to its ability to cross the blood-brain barrier—a hot topic in CNS drug development forums.
From a synthetic perspective, 2138128-42-2 exemplifies the growing importance of fluorinated heterocycles in addressing challenges like drug resistance. Its 4,5-dihydro-1,3-thiazole core offers conformational rigidity, while the methoxymethyl group provides synthetic handles for further derivatization. This balance makes it valuable for structure-activity relationship (SAR) studies, particularly in fragment-based drug design—a technique gaining traction in AI-assisted molecular modeling.
Environmental scientists are investigating the compound's green chemistry potential, given its relatively low ecotoxicity profile compared to traditional organofluorine compounds. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods. Analytical chemists utilize advanced techniques like LC-MS and NMR to characterize its purity, crucial for high-throughput screening applications.
The 3-fluorophenyl moiety contributes to the molecule's dipole moment, influencing its crystallization behavior—a critical factor in pharmaceutical formulation. Patent literature reveals growing interest in its polymorphic forms, reflecting the industry's focus on intellectual property protection for novel chemical entities. These aspects make 2138128-42-2 relevant to discussions about patent cliffs and generic drug development.
In material science, the compound's electron-withdrawing fluorine atom and electron-donating methoxy group create interesting electronic properties. Researchers are examining its potential in organic electronics, particularly as a component in charge-transport materials for OLED applications. This dual applicability bridges the gap between life sciences and advanced materials research.
Quality control protocols for 2138128-42-2 emphasize chiral purity analysis, given its stereocenter at the 4-position. This reflects broader industry concerns about enantiomeric control in drug synthesis. The compound serves as an excellent case study for quality by design (QbD) principles in pharmaceutical manufacturing.
Emerging analytical techniques like cryo-EM and microED are being employed to study its interaction with biological targets, addressing common search queries about structure determination methods. Its moderate logP value (predicted ~2.1) makes it a useful reference compound for ADMET prediction model validation, a frequent topic in computational chemistry discussions.
The compound's stability under various pH conditions has prompted investigations into its formulation as prodrug candidates, particularly for oral delivery systems. This connects to trending searches about drug delivery optimization and bioavailability enhancement strategies. Its thiazoline ring also shows promise in metal chelation applications, relevant to research in catalytic systems.
As regulatory agencies emphasize genotoxic impurity control, 2138128-42-2's clean mutagenicity profile (per in silico predictions) positions it favorably for regulatory compliance discussions. The compound's evolving role exemplifies how middle-sized molecules are bridging small-molecule and biologic drug paradigms—a key theme in contemporary drug discovery conferences.
2138128-42-2 (2-(3-Fluorophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)